Cas no 304868-33-5 (4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester)

304868-33-5 structure
Product Name:4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
CAS No:304868-33-5
Molecular Formula:C7H9N3O2
Molecular Weight:167.16526
CID:299624
PubChem ID:818455
4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
- 4-Pyrimidinecarboxylicacid,2-amino-6-methyl-,methylester(9CI)
- methyl2-amino-6-methylpyrimidine-4-carboxylate
- 304868-33-5
- AKOS006273108
- methyl 2-amino-6-methylpyrimidine-4-carboxylate
-
- InChIKey: SLLDMQQVCIJNKE-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H9N3O2/c1-4-3-5(6(11)12-2)10-7(8)9-4/h3H,1-2H3,(H2,8,9,10)
- SMILES: COC(C1C=C(C)N=C(N)N=1)=O
Computed Properties
- Exact Mass: 167.069
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 167.069
- Heavy Atom Count: 12
- Complexity: 174
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 78.1Ų
4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Related Literature
-
Derek A. Bruzewicz,Alison P. McGuigan,George M. Whitesides Lab Chip, 2008,8, 663-671
-
2. Ab initio molecular dynamics study of the interaction of plutonium with oxygen in the gas phase†‡QingQing Wang,WenLang Luo,XiaoLi Wang,Tao Gao RSC Adv., 2017,7, 36038-36047
-
Xin Wang,Peng Li,Zhijun Li,Wenxing Chen,Huang Zhou,Yafei Zhao,Xiaoqian Wang,Lirong Zheng,Juncai Dong,Yue Lin,Xusheng Zheng,Wensheng Yan,Jian Yang,Zhengkun Yang,Yunteng Qu,Tongwei Yuan,Yuen Wu,Yadong Li Chem. Commun., 2019,55, 6563-6566
-
Ryuta X. Suzuki,Hikari Tada,Sae Hirano,Takahiko Ban,Manoranjan Mishra,Risa Takeda,Yuichiro Nagatsu Phys. Chem. Chem. Phys., 2021,23, 10926-10935
-
Alba Miguéns-Gómez,Marta Sierra-Cruz,Anna Maria Pérez-Vendrell,Esther Rodríguez-Gallego,Raúl Beltrán-Debón,Ximena Terra,Anna Ardévol,Montserrat Pinent Food Funct., 2022,13, 10491-10500
-
Stella Gypser,Peter Leinweber,Dirk Freese Phys. Chem. Chem. Phys., 2019,21, 4421-4434
-
Anand B. Puthirath,Sharmila Shirodkar,Minfei Fei,Abhijit Baburaj,Keiko Kato,Sreehari K. Saju,Nithya Chakingal,Boris I. Yakobson,Pulickel M. Ajayan Nanoscale, 2020,12, 1790-1800
-
Yun-Ta Yang,Chou-Ching K. Lin,Cheng-Tao Chang,Shyh-Hau Wang,Ming-Shaung Ju Soft Matter, 2012,8, 682-687
-
Zheng-Fei Liu,Xue Chen,Wei Jun Jin J. Mater. Chem. C, 2020,8, 7330-7335
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
